4-(2,4-dinitrophenoxy)benzaldehyde O-methyloxime

• IUPAC Name: (E)-1-[4-(2,4-dinitrophenoxy)phenyl]-N-methoxymethanimine
• InChI: InChI=1S/C14H11N3O6/c1-22-15-9-10-2-5-12(6-3-10)23-14-7-4-11(16(18)19)8-13(14)17(20)21/h2-9H,1H3/b15-9+
• InChI Key: DOLQZNKXDOLURM-OQLLNIDSSA-N
• Canonical SMILES: CON=CC1=CC=C(C=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: CO/N=C/C1=CC=C(C=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H11N3O6
• Molecular Weight: 317.25 g/mol

Description

4-(2,4-dinitrophenoxy)benzaldehyde O-methyloxime is a compound of interest in various chemical research areas due to its unique properties and potential applications. It is often studied in the context of organic synthesis, molecular structure analysis, and chemical reactions.

Synthesis Analysis

The synthesis of derivatives of benzaldehyde, including structures similar to 4-(2,4-dinitrophenoxy)benzaldehyde O-methyloxime, often involves intricate processes. For instance, Shoji et al. (1994) detailed the synthesis of 2,4-Dinitro-[7-14C]benzaldehyde, a mutagenic substance, which is prepared in multiple steps from [7-14C]toluene (Shoji et al., 1994).

Molecular Structure Analysis

The molecular structure of benzaldehyde derivatives, like the title compound, has been extensively studied. For example, Shan et al. (2003) analyzed the crystal structure of Benzaldehyde 2,4-dinitrophenylhydrazone, providing insights into its planar configuration and bond distances (Shan et al., 2003).

Chemical Reactions and Properties

Chemical reactions involving benzaldehyde derivatives are diverse. The synthesis of O-methyloximes and nitrones of substituted benzaldehydes, as studied by Krimer et al. (1993), indicates the range of reactions these compounds can undergo (Krimer et al., 1993).

Physical Properties Analysis

The physical properties of benzaldehyde derivatives like 4-(2,4-dinitrophenoxy)benzaldehyde O-methyloxime, such as melting points, solubility, and crystalline structure, are crucial for their application in various fields. Research like that of Jebin et al. (2016) on the crystal growth and physical properties of similar compounds provides valuable insights (Jebin et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability of benzaldehyde derivatives, are essential for their practical applications. Studies like that by Dubost et al. (2011), which explore the selective ortho-bromination of substituted benzaldoximes, are examples of research in this area (Dubost et al., 2011).

Mechanism of Action

As a TrxR inhibitor, 4-(2,4-dinitrophenoxy)benzaldehyde inhibits the activity of TrxR and reduces the reduced Trx that is involved in the regulation of DNA synthesis, reduction of peroxide and apoptosis. This leads to the death of tumor cells. 2,4-Dinitrochlorobenzene is a reliable TrxR inhibitor.